Cas no 550-82-3 (3H-Phenoxazin-3-one,7-hydroxy-, 10-oxide)

• Product Name: 3H-Phenoxazin-3-one,7-hydroxy-, 10-oxide
• CAS No: 550-82-3
• MF: C₁₂H₇NO₄
• MW: 229.188283205032
• MDL: MFCD00066739
• CID: 370186
• PubChem ID: 11077
• Update Time: 2025-04-19

3H-Phenoxazin-3-one,7-hydroxy-, 10-oxide Chemical and Physical Properties

Names and Identifiers

• 3H-Phenoxazin-3-one,7-hydroxy-, 10-oxide
• RESAZURIN
• 7-Hydroxy-10-oxy-phenoxazin-3-on
• 7-HYDROXY-10-OXY-PHENOXAZIN-3-ONE
• 7-hydroxy-3h-fenoxazin-3-on-10-oxid
• 7-hydroxy-3h-phenoxazin-3-on10-oxide
• 7-hydroxy-3h-phenoxazin-3-one10-oxide
• azoresorcin
• Diazoresorcinal
• PHENOXYAZIN-3-ONE,7-HYDROXY-,10-OXIDE
• Resazurin tablets
• NSC-56323
• SCHEMBL6338
• EINECS 208-987-1
• 7-Hydroxy-3-oxo-3H-phenoxazine 10-oxide
• 7-hydroxy-10-oxidophenoxazin-10-ium-3-one
• 7-hydroxy-3-oxo-3H-phenoxazin-10-ium-10-olate
• 4-27-00-03594 (Beilstein Handbook Reference)
• CHEBI:8806
• CHEMBL1616414
• Resazurine
• MFCD00066739
• 7-Hydroxy-3-oxo-3H-phenoxazine10-oxide
• NS00021208
• BRN 0221382
• 7-HYDROXY-3H-PHENOXAZINE-3-ONE 10-OXIDE
• 7-Hydroxy-3H-fenoxazin-3-on-10-oxid [Czech]
• PLXBWHJQWKZRKG-UHFFFAOYSA-N
• HY-118540
• MolMap_000044
• BS-28553
• Q409628
• UNII-1FN9YD6968
• Diazoresorcinol
• NSC 10438
• NSC56323
• NSC10438
• Resazoin
• RESAZURIN [MI]
• CS-0066314
• DTXSID4060280
• NSC-10438
• 3H-Phenoxazin-3-one, 7-hydroxy-, 10-oxide
• 1FN9YD6968
• SCHEMBL1502340
• 7-hydroxy-10-oxido-phenoxazin-10-ium-3-one
• NCI60_000106
• D84267
• 7-Hydroxy-3H-phenoxazin-3-one 10-oxide
• RHODALUX
• 550-82-3
• Alamar blue
• 3H-Phenoxazin-3-one, 10-oxide
• 153796-08-8
• WLN: T C666 BN FV IOJ BO LQ
• 7Hydroxy3Hfenoxazin3on10oxid
• 3HPhenoxazin3one, 7hydroxy, 10oxide
• DTXCID3041823
• 7Hydroxy3Hphenoxazin3one 10oxide
• reazurine
• GLXC-04913
• reazurin
• DA-49598

• MDL： MFCD00066739
• Inchi： 1S/C12H7NO4/c14-7-1-3-9-11(5-7)17-12-6-8(15)2-4-10(12)13(9)16/h1-6,14H
• InChI Key： PLXBWHJQWKZRKG-UHFFFAOYSA-N
• SMILES： O1C2=CC(C=CC2=[N+](C2C=CC(=CC1=2)O)[O-])=O

Computed Properties

• Exact Mass: 251.01900
• Monoisotopic Mass: 229.037508
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.1
• Topological Polar Surface Area: 75.3

Experimental Properties

• Density: 1.57
• Melting Point: >250°C
• Boiling Point: 477.2°Cat760mmHg
• Flash Point: 242.4°C
• Refractive Index: 1.74
• Solubility: Solubility Insoluble in water, ether; sparingly soluble in ethanol
• PSA: 78.73000
• LogP: 2.47010
• pka: 6.71(at 25℃)
• λmax: 598nm, 380nm
• PH: Orange (3.8) to purple-violet (6.5)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Phenoxazines